Cas no 62237-10-9 (1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-)
62237-10-9 structure
Product Name:1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-
CAS No:62237-10-9
MF:C9H22N2O
MW:174.283782482147
CID:453024
PubChem ID:12721791
Update Time:2025-04-19
1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]-
- 3-[3-(dimethylamino)propyl-methylamino]propan-1-ol
- 3-{[3-(DIMETHYLAMINO)PROPYL](METHYL)AMINO}PROPAN-1-OL
- SCHEMBL2978725
- DTXSID60508072
- AKOS013012538
- 62237-10-9
- N,N,N'-trimethyl-N'-(3-hydroxypropyl)propane-1,3-diamine
- YNRLEYANFPVBJS-UHFFFAOYSA-N
-
- Inchi: 1S/C9H22N2O/c1-10(2)6-4-7-11(3)8-5-9-12/h12H,4-9H2,1-3H3
- InChI Key: YNRLEYANFPVBJS-UHFFFAOYSA-N
- SMILES: OCCCN(C)CCCN(C)C
Computed Properties
- Exact Mass: 174.17336
- Monoisotopic Mass: 174.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 96.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 26.7Ų
Experimental Properties
- PSA: 26.71
1-Propanol, 3-[[3-(dimethylamino)propyl]methylamino]- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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